Cas no 1541967-22-9 (4-methyl-1-(1-methyl-1H-imidazol-2-yl)pentane-1,3-dione)

• Product Name: 4-methyl-1-(1-methyl-1H-imidazol-2-yl)pentane-1,3-dione
• CAS No: 1541967-22-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5998174
• PubChem ID: 81675023
• Update Time: 2025-05-22

4-methyl-1-(1-methyl-1H-imidazol-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(1-methyl-1H-imidazol-2-yl)pentane-1,3-dione
• AKOS020255179
• 1541967-22-9
• EN300-1126953

• Inchi： 1S/C10H14N2O2/c1-7(2)8(13)6-9(14)10-11-4-5-12(10)3/h4-5,7H,6H2,1-3H3
• InChI Key： XMGPAZJVVZENNX-UHFFFAOYSA-N
• SMILES： O=C(CC(C1=NC=CN1C)=O)C(C)C

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Additional information on 4-methyl-1-(1-methyl-1H-imidazol-2-yl)pentane-1,3-dione

Comprehensive Overview of 4-methyl-1-(1-methyl-1H-imidazol-2-yl)pentane-1,3-dione (CAS No. 1541967-22-9)

The compound 4-methyl-1-(1-methyl-1H-imidazol-2-yl)pentane-1,3-dione (CAS No. 1541967-22-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 1H-imidazole ring, a heterocyclic moiety known for its significance in medicinal chemistry and material science. The pentane-1,3-dione backbone further enhances its reactivity, making it a valuable intermediate in synthetic applications. Researchers and industries are increasingly interested in this compound due to its potential in pharmaceutical development, catalysis, and advanced material synthesis.

One of the key features of 4-methyl-1-(1-methyl-1H-imidazol-2-yl)pentane-1,3-dione is its versatility. The imidazole ring is a common motif in bioactive molecules, often associated with enzyme inhibition and receptor modulation. This has led to growing curiosity about its role in drug discovery, particularly in targeting diseases like cancer and inflammatory disorders. Additionally, the dione functionality provides sites for further chemical modifications, enabling the creation of derivatives with tailored properties.

In the context of green chemistry and sustainable synthesis, CAS No. 1541967-22-9 has garnered attention for its potential as a ligand or catalyst in metal-mediated reactions. The push for eco-friendly industrial processes has driven demand for compounds that can improve reaction efficiency while minimizing waste. This aligns with broader trends in chemical innovation, where molecules like 4-methyl-1-(1-methyl-1H-imidazol-2-yl)pentane-1,3-dione are explored for their low toxicity and high selectivity.

From a material science perspective, the compound’s conjugated system and electron-rich imidazole ring make it a candidate for organic electronics. Researchers are investigating its use in OLEDs, sensors, and conductive polymers, where its stability and electronic properties could offer advantages. The integration of such compounds into next-generation technologies underscores their relevance in modern scientific advancements.

Frequently asked questions about 4-methyl-1-(1-methyl-1H-imidazol-2-yl)pentane-1,3-dione include inquiries about its synthesis methods, solubility, and storage conditions. These practical considerations are critical for laboratories and manufacturers aiming to utilize the compound effectively. Moreover, discussions on structure-activity relationships (SAR) and computational modeling of this molecule are gaining traction, reflecting the interdisciplinary nature of contemporary research.

In summary, CAS No. 1541967-22-9 represents a fascinating intersection of organic chemistry, pharmacology, and materials engineering. Its multifaceted applications and adaptability to cutting-edge research make it a compound of enduring interest. As scientific inquiries evolve, 4-methyl-1-(1-methyl-1H-imidazol-2-yl)pentane-1,3-dione is poised to play a pivotal role in addressing challenges across diverse fields.